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Compound of Interest

Compound Name: Hirudin (55-65) (sulfated)

Cat. No.: B12390937

Get Quote

Abstract & Strategic Overview
This Application Note details the protocol for the synthesis of Sulfated Hirudin (55-65), a critical

C-terminal fragment of the thrombin inhibitor Hirudin. The sequence H-Asp-Phe-Glu-Glu-Ile-

Pro-Glu-Glu-Tyr(SO₃H)-Leu-Gln-OH contains a sulfotyrosine residue at position 63 (relative to

the full protein), which is essential for high-affinity binding to the thrombin anion-binding

exosite.

The Core Challenge: The sulfate ester on Tyrosine is highly acid-labile. Standard Solid-Phase

Peptide Synthesis (SPPS) cleavage protocols utilizing 95% Trifluoroacetic Acid (TFA) at room

temperature will cause rapid desulfation (hydrolysis), yielding the non-sulfated analog.

The Solution: This protocol utilizes the "Cassette Strategy" with Fmoc-Tyr(SO₃Na)-OH

combined with a strictly temperature-controlled "Cold-TFA" cleavage and neutral-pH

purification. This approach balances the kinetic requirement to remove side-chain protecting

groups (tBu, Trt) while thermodynamically preserving the sulfate ester.

Chemical Logic & Mechanism
The success of this synthesis relies on manipulating the reaction kinetics of acidolysis.
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Deprotection (Desired): Removal of tert-butyl (tBu) esters from Asp/Glu and Trityl (Trt) from

Gln requires high acid concentration.

Desulfation (Undesired): Hydrolysis of the Tyr-O-SO₃H bond is acid-catalyzed but

temperature-dependent.

By lowering the temperature to 0°C, we significantly retard the rate of desulfation (

) while maintaining a sufficient rate for deprotection (

), creating a kinetic window for successful isolation.

Figure 1: Reaction Logic & Pathway
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Caption: Kinetic competition between deprotection and desulfation. Low temperature favors

sulfate retention.
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Component Specification Purpose

Resin Wang Resin (0.4–0.6 mmol/g)

Generates C-terminal Acid

(Native Sequence). Low

loading preferred to prevent

aggregation.

Sulfated AA Fmoc-Tyr(SO₃Na)-OH

The "Cassette" building block.

Sodium salt is preferred over

barium salts for solubility.

Coupling Agent HATU / HOAt
High-efficiency coupling to

minimize deletion sequences.

Base DIEA (Diisopropylethylamine) Activator base.

Cleavage Acid TFA (HPLC Grade) Main cleavage reagent.

Scavengers
TIPS (Triisopropylsilane),

Water

Quench reactive carbocations

(tBu+). Avoid Thiols (EDT) if

possible, as they can

sometimes reduce sulfates or

complicate purification.

Detailed Protocol
Phase 1: Resin Loading & Assembly
Standard Fmoc SPPS cycles are used, but specific care is needed for the sulfated tyrosine.

Resin Swelling: Swell Wang resin in DCM for 30 min, then wash with DMF.

First AA Loading (Gln): Couple Fmoc-Gln(Trt)-OH using MSNT/MeIm or standard symmetric

anhydride method to Wang resin. Target loading: 0.5 mmol/g.

Elongation Cycles (Residues 64 -> 55):

Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash thoroughly (5x DMF).

Coupling: 4 eq. Fmoc-AA-OH, 3.9 eq. HATU, 8 eq. DIEA in DMF. Reaction time: 45 min.
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Critical Step: Coupling Fmoc-Tyr(SO₃Na)-OH (Residue 63):

Dissolve Fmoc-Tyr(SO₃Na)-OH in minimum DMF.

Use HATU/DIEA activation.

Double Couple this residue to ensure completion, as the bulky sulfate group can sterically

hinder the reaction.

Note: The sulfate group is stable to Piperidine (basic conditions).

Final Deprotection: Remove the N-terminal Fmoc group (Asp55).

Drying: Wash resin with DCM (5x) and MeOH (2x). Dry under high vacuum overnight.

Phase 2: The "Cold-Cocktail" Cleavage (CRITICAL)
This step defines the success of the synthesis.

Preparation: Pre-chill the cleavage cocktail (90% TFA, 5% TIPS, 5% H₂O) to 0°C in an ice

bath.

Execution:

Place the dry resin in a reaction vessel submerged in the ice bath.

Add the cold cocktail to the resin.

Stir/agitate at 0°C for 15 minutes.

Allow the reaction to warm slightly to 4°C (refrigerator) or keep on ice for a maximum of 2

hours.

Warning: Do NOT let the reaction exceed 15°C. Do NOT exceed 2.5 hours total time.

Precipitation:

Filter the resin directly into cold Diethyl Ether (-20°C).
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Centrifuge (3000 rpm, 4°C, 5 min) to pellet the peptide.

Decant ether.[1] Wash pellet 2x with cold ether.

Phase 3: Purification & Analysis
Acidic HPLC buffers (0.1% TFA) can cause desulfation during fraction collection and drying. A

neutral pH strategy is recommended.

Dissolution: Dissolve the crude pellet in 50mM Ammonium Acetate (pH 7.0) / 10%

Acetonitrile. Verify pH is > 6.0.

Preparative HPLC Conditions:

Column: C18 Reverse Phase.[2]

Buffer A: 10mM Ammonium Acetate in Water (pH 6.5–7.0).

Buffer B: Acetonitrile.[3]

Gradient: 5% to 40% B over 30 min.

Note: If TFA buffers must be used for resolution, keep fractions on ice and lyophilize

immediately. Do not leave in solution.

Salt Exchange: The peptide will exist as the ammonium salt. If Sodium salt is required,

perform ion exchange or diafiltration.

Experimental Workflow Diagram
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Caption: Step-by-step workflow emphasizing the critical cold cleavage and neutral purification

steps.

Troubleshooting & QC
Issue

Observation
(MS/HPLC)

Root Cause Corrective Action

Desulfation
Mass shift -80 Da

observed.

Cleavage too warm or

too long. Acidic HPLC.

Strictly maintain 0°C

during cleavage.

Switch to Ammonium

Acetate buffer for

HPLC.

Incomplete Coupling
Deletion sequences

(N-1).

Steric hindrance of

Sulfate group.

Double couple

Tyr(SO₃) and the

subsequent residue

(Glu62). Use HATU.

Incomplete

Deprotection

Mass shift +56 Da

(tBu) or +243 Da (Trt).

Cleavage too

short/cold.

Extend cleavage to

2.5 hours at 4°C. Do

not exceed room

temp.

Analytical Validation
Mass Spectrometry: ESI-MS in Negative Mode is recommended. The sulfate group ionizes

well in negative mode (

), and the loss of sulfate (

) is easily monitored.

Theoretical Mass: Calculate the exact mass of the sulfated vs. non-sulfated species.

Hirudin 55-65 (Sulfated): MW ~1468.4 Da

Hirudin 55-65 (Desulfated): MW ~1388.4 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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